7-Chloro-4-((4-(diethylamino)-1-methylbutyl)amino)-6-nitroquinoline di phosphate
7-Chloro-4-((4-(diethylamino)-1-methylbutyl)amino)-6-nitroquinoline di phosphate
Brand Name:
Vulcanchem
CAS No.:
102259-64-3
VCID:
VC0034226
InChI:
InChI=1S/C18H25ClN4O2.H4O7P2/c1-4-22(5-2)10-6-7-13(3)21-16-8-9-20-17-12-15(19)18(23(24)25)11-14(16)17;1-8(2,3)7-9(4,5)6/h8-9,11-13H,4-7,10H2,1-3H3,(H,20,21);(H2,1,2,3)(H2,4,5,6)
SMILES:
CCN(CC)CCCC(C)NC1=C2C=C(C(=CC2=NC=C1)Cl)[N+](=O)[O-].OP(=O)(O)OP(=O)(O)O
Molecular Formula:
C18H29ClN4O9P2
Molecular Weight:
542.8 g/mol
7-Chloro-4-((4-(diethylamino)-1-methylbutyl)amino)-6-nitroquinoline di phosphate
CAS No.: 102259-64-3
Main Products
VCID: VC0034226
Molecular Formula: C18H29ClN4O9P2
Molecular Weight: 542.8 g/mol
| CAS No. | 102259-64-3 |
|---|---|
| Product Name | 7-Chloro-4-((4-(diethylamino)-1-methylbutyl)amino)-6-nitroquinoline di phosphate |
| Molecular Formula | C18H29ClN4O9P2 |
| Molecular Weight | 542.8 g/mol |
| IUPAC Name | 4-N-(7-chloro-6-nitroquinolin-4-yl)-1-N,1-N-diethylpentane-1,4-diamine;phosphono dihydrogen phosphate |
| Standard InChI | InChI=1S/C18H25ClN4O2.H4O7P2/c1-4-22(5-2)10-6-7-13(3)21-16-8-9-20-17-12-15(19)18(23(24)25)11-14(16)17;1-8(2,3)7-9(4,5)6/h8-9,11-13H,4-7,10H2,1-3H3,(H,20,21);(H2,1,2,3)(H2,4,5,6) |
| Standard InChIKey | UVEFAJOQKPONDO-UHFFFAOYSA-N |
| SMILES | CCN(CC)CCCC(C)NC1=C2C=C(C(=CC2=NC=C1)Cl)[N+](=O)[O-].OP(=O)(O)OP(=O)(O)O |
| Canonical SMILES | CCN(CC)CCCC(C)NC1=C2C=C(C(=CC2=NC=C1)Cl)[N+](=O)[O-].OP(=O)(O)OP(=O)(O)O |
| Synonyms | 7-Chloro-4-((4-(diethylamino)-1-methylbutyl)amino)-6-nitroquinoline di phosphate |
| PubChem Compound | 24845808 |
| Last Modified | Nov 11 2021 |
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